![molecular formula C16H14BrFN2O2 B2889764 N-(2-bromo-4-fluorophenyl)-2-(cyclopropylmethoxy)isonicotinamide CAS No. 2034244-99-8](/img/structure/B2889764.png)
N-(2-bromo-4-fluorophenyl)-2-(cyclopropylmethoxy)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-bromo-4-fluorophenyl)-2-(cyclopropylmethoxy)isonicotinamide is a useful research compound. Its molecular formula is C16H14BrFN2O2 and its molecular weight is 365.202. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Drug Development
N-(2-bromo-4-fluorophenyl)-2-(cyclopropylmethoxy)isonicotinamide is a compound of interest in the field of chemical synthesis and drug development. Its applications in scientific research are primarily focused on its utility as an intermediate in the synthesis of complex molecules. For example, studies have demonstrated its role in the doubly dearomatising intramolecular coupling of nucleophilic and electrophilic heterocycles, resulting in spirocyclic compounds with potential pharmacological activities (H. Brice & J. Clayden, 2009).
Molecular Imaging and Radiotracers
The compound's unique structural features make it suitable for modification into radiotracers for positron emission tomography (PET). This application is crucial for studying various biological targets in vivo, including enzymes and receptors associated with diseases. For instance, derivatives of similar compounds have been synthesized for potential use in imaging CB1 cannabinoid receptors in the brain, highlighting the relevance of such structures in developing tools for neurological research (†. R. Katoch-Rouse & A. Horti, 2003).
Enzyme Inhibition Studies
Compounds structurally related to this compound have been explored for their inhibitory effects on enzymes like carbonic anhydrase. Such studies are fundamental for the discovery of new therapeutic agents targeting specific enzyme activities involved in disease states. The exploration of dimethoxybromophenol derivatives incorporating cyclopropane moieties provided significant insights into their inhibitory effects against human carbonic anhydrase isoenzymes, presenting a potential avenue for drug development (M. Boztaş et al., 2015).
Antimicrobial and Antipathogenic Research
The structural motif present in this compound and its analogs has been investigated for antimicrobial properties. Research on thiourea derivatives, for instance, showcased their interaction with bacterial cells and highlighted the potential for developing novel anti-microbial agents with specific properties, including antibiofilm activity. This research area is critical for addressing the growing concern over bacterial resistance to existing antibiotics (Carmen Limban, L. Marutescu, & M. Chifiriuc, 2011).
Properties
IUPAC Name |
N-(2-bromo-4-fluorophenyl)-2-(cyclopropylmethoxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrFN2O2/c17-13-8-12(18)3-4-14(13)20-16(21)11-5-6-19-15(7-11)22-9-10-1-2-10/h3-8,10H,1-2,9H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKYVVAKLBHSSDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=CC(=C2)C(=O)NC3=C(C=C(C=C3)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.